Cas no 909407-79-0 (4H-1-Benzopyran-2-carboxamide, 7-hydroxy-N-nonyl-4-oxo-)

• Product Name: 4H-1-Benzopyran-2-carboxamide, 7-hydroxy-N-nonyl-4-oxo-
• CAS No: 909407-79-0
• MF: C₁₉H₂₅NO₄
• MW: 331.40610575676
• CID: 788258
• PubChem ID: 71429044
• Update Time: 2025-04-19

4H-1-Benzopyran-2-carboxamide, 7-hydroxy-N-nonyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-2-carboxamide, 7-hydroxy-N-nonyl-4-oxo-
• 7-hydroxy-N-nonyl-4-oxochromene-2-carboxamide
• 7-Hydroxy-N-nonyl-4-oxo-4H-1-benzopyran-2-carboxamide
• 7-hydroxy-4-oxo-4h-chromene-2-carboxylic acid N-nonylamide
• 909407-79-0
• DTXSID30847748

• Inchi： 1S/C19H25NO4/c1-2-3-4-5-6-7-8-11-20-19(23)18-13-16(22)15-10-9-14(21)12-17(15)24-18/h9-10,12-13,21H,2-8,11H2,1H3,(H,20,23)
• InChI Key： JEMGDJLOBFBQIV-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C=C1C(NCCCCCCCCC)=O)=O)O

Computed Properties

• Exact Mass: 331.17835828g/mol
• Monoisotopic Mass: 331.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 75.6Ų